Cas no 2228815-62-9 (1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one
• CAS No: 2228815-62-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6214156
• PubChem ID: 165637272
• Update Time: 2025-07-02

1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one
• EN300-2000243
• 1-[1-(3-methylpyrazin-2-yl)cyclopropyl]ethan-1-one
• 2228815-62-9

• Inchi： 1S/C10H12N2O/c1-7-9(12-6-5-11-7)10(3-4-10)8(2)13/h5-6H,3-4H2,1-2H3
• InChI Key： YOIOOMIHTXYDCB-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C(C)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one

Introduction to 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one (CAS No: 2228815-62-9)

1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one (CAS No: 2228815-62-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a cyclopropyl group with a methylpyrazine moiety, making it a promising candidate for further exploration in drug discovery and development. The structural features of this molecule not only contribute to its chemical reactivity but also open up avenues for potential therapeutic applications.

The methylpyrazine component of the molecule is particularly noteworthy, as pyrazine derivatives have been widely studied for their biological activities. Pyrazines are heterocyclic compounds that exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 3-methylpyrazin-2-yl group in 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one suggests that this compound may inherit some of these beneficial properties while also introducing new interactions due to the cyclopropyl substituent.

The cyclopropylethanone moiety adds another layer of complexity to the molecule. Cyclopropane rings are known for their strained three-membered structure, which can influence the electronic and steric properties of the molecule. This strain can lead to enhanced reactivity at certain positions on the ring, making it a valuable scaffold for designing molecules with specific biological targets. In particular, the combination of a cyclopropyl group with a pyrazine ring in 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one may facilitate unique interactions with biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one with greater accuracy. These tools allow scientists to simulate how the molecule might interact with various biological targets, providing insights into its potential therapeutic efficacy. For instance, studies have shown that pyrazine derivatives can modulate enzyme activity by binding to specific pockets on the enzyme's surface. The structural features of 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one may enable it to engage with such targets in a unique manner.

In addition to its potential as a drug candidate, 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one has also been explored as an intermediate in synthetic chemistry. The presence of both reactive and stable functional groups makes it a versatile building block for constructing more complex molecules. Researchers have utilized this compound in multi-step syntheses to create novel heterocyclic compounds with tailored properties. These synthetic applications highlight the importance of 2228815-62-9 in both academic research and industrial processes.

The synthesis of 1-1-(3-methylpyrazin-2-yl)cyclopropylethan-1-one involves several key steps that require careful optimization to ensure high yield and purity. One common approach involves the reaction of 3-methylpyrazine with cyclopropylmagnesium bromide followed by oxidation to form the ketone group. This synthetic route leverages organometallic chemistry to introduce the cyclopropyl group efficiently. However, achieving optimal conditions often requires meticulous control over reaction parameters such as temperature, solvent choice, and catalyst selection.

Recent research has also focused on improving the sustainability of synthesizing compounds like 2228815-62-9. Green chemistry principles have been applied to develop more environmentally friendly synthetic methods. For example, alternative solvents such as water or bio-based solvents have been investigated to reduce the environmental impact of chemical processes. Additionally, catalytic methods that minimize waste and energy consumption are being explored as part of broader efforts to make drug discovery more sustainable.

The pharmacological potential of 1-(3-methylpyrazin)-2(3H)-one, a related derivative without the cyclopropyl group, has been extensively studied in recent years. This compound has shown promise in preclinical models for treating various conditions, including inflammation and neurodegenerative diseases. Given these findings, it is reasonable to hypothesize that adding a cyclopropyl group could enhance or modify these effects in 2228815-62-9. Further investigation into its biological activity will be crucial to validate this hypothesis and explore new therapeutic avenues.

In conclusion, 1(3methylpyazin)2(3H)one CAS 2228815 62 9, with its unique structural composition, represents an exciting area for research in pharmaceutical chemistry. The combination of a methylpyrazine ring and a cyclopropylethanone moiety offers numerous possibilities for developing new drugs with improved efficacy and reduced side effects. As computational methods and synthetic techniques continue to advance, the potential applications of this compound are likely to expand further.